2H-1,3-Diazepin-2-one, hexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-1 ,3-dipropyl-, (4R,5S,6S,7R)-
2H-1,3-Diazepin-2-one, hexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-1 ,3-dipropyl-, (4R,5S,6S,7R)-
Brand Name:
Vulcanchem
CAS No.:
153181-37-4
VCID:
VC0115028
InChI:
InChI=1S/C25H34N2O3/c1-3-15-26-21(17-19-11-7-5-8-12-19)23(28)24(29)22(27(16-4-2)25(26)30)18-20-13-9-6-10-14-20/h5-14,21-24,28-29H,3-4,15-18H2,1-2H3/t21-,22-,23+,24+/m1/s1
SMILES:
CCCN1C(C(C(C(N(C1=O)CCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3
Molecular Formula:
C25H34N2O3
Molecular Weight:
410.5 g/mol
2H-1,3-Diazepin-2-one, hexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-1 ,3-dipropyl-, (4R,5S,6S,7R)-
CAS No.: 153181-37-4
Main Products
VCID: VC0115028
Molecular Formula: C25H34N2O3
Molecular Weight: 410.5 g/mol
| CAS No. | 153181-37-4 |
|---|---|
| Product Name | 2H-1,3-Diazepin-2-one, hexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-1 ,3-dipropyl-, (4R,5S,6S,7R)- |
| Molecular Formula | C25H34N2O3 |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | (4R,5S,6S,7R)-4,7-dibenzyl-5,6-dihydroxy-1,3-dipropyl-1,3-diazepan-2-one |
| Standard InChI | InChI=1S/C25H34N2O3/c1-3-15-26-21(17-19-11-7-5-8-12-19)23(28)24(29)22(27(16-4-2)25(26)30)18-20-13-9-6-10-14-20/h5-14,21-24,28-29H,3-4,15-18H2,1-2H3/t21-,22-,23+,24+/m1/s1 |
| Standard InChIKey | KVURTRGFRUMHJA-LWSSLDFYSA-N |
| Isomeric SMILES | CCCN1[C@@H]([C@@H]([C@H]([C@H](N(C1=O)CCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| SMILES | CCCN1C(C(C(C(N(C1=O)CCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| Canonical SMILES | CCCN1C(C(C(C(N(C1=O)CCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| PubChem Compound | 463322 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume